Cas no 80751-42-4 (N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride)

• Product name: N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride
• CAS No: 80751-42-4
• MF: C₃₉H₃₆Cl₂N₈O
• MW: 703.6621
• CID: 1802513
• PubChem ID: 149874

N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-bis[3-(acridin-9-ylamino)propyl]-4-azidobenzamide dihydrochloride
• 80751-42-4
• DTXSID60230588
• N,N-Bis(3-(9-acridinylamino)propyl)-4-azidobenzamide dihydrochloride
• Benzamide, N,N-bis(3-(9-acridinylamino)propyl)-4-azido-, dihydrochloride

• Inchi： InChI=1S/C39H34N8O.2ClH/c40-46-45-28-21-19-27(20-22-28)39(48)47(25-9-23-41-37-29-11-1-5-15-33(29)43-34-16-6-2-12-30(34)37)26-10-24-42-38-31-13-3-7-17-35(31)44-36-18-8-4-14-32(36)38;;/h1-8,11-22H,9-10,23-26H2,(H,41,43)(H,42,44);2*1H
• InChI Key： UOTDMAPKFVJAIR-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=C3C=CC=CC3=N2)NCCCN(CCCNC4=C5C=CC=CC5=NC6=CC=CC=C64)C(=O)C7=CC=C(C=C7)N=[N+]=[N-].Cl.Cl

Computed Properties

• Exact Mass: 702.2389132g/mol
• Monoisotopic Mass: 702.2389132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 50
• Rotatable Bond Count: 12
• Complexity: 972
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.5Ų